1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5Z)-5-[(5-morpholin-4-ylfuran-2-yl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C16H17N3O4S/c1-2-5-19-15(21)12(14(20)17-16(19)24)10-11-3-4-13(23-11)18-6-8-22-9-7-18/h2-4,10H,1,5-9H2,(H,17,20,24)/b12-10-
• InChI Key: SBXLJMZGFABDDD-BENRWUELSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(O2)N3CCOCC3)C(=O)NC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=CC=C(O2)N3CCOCC3)/C(=O)NC1=S
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.09397721 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Structural Analysis

Studies have explored the synthesis and structural properties of similar pyrimidinedione derivatives. For example, Dyachenko and Chernega (2006) detailed a new approach to synthesize substituted pyridine-2(1H)-thiones, which involved alkylation and oxidation processes, providing insights into the molecular and crystal structure through X-ray crystallography Dyachenko & Chernega, 2006. Additionally, Yıldırım et al. (2006) determined the crystal structure of a related pyrimidine-2(1H)-thione, highlighting intermolecular interactions and network formation Yıldırım et al., 2006.

Heterocyclic Chemistry

Research in heterocyclic chemistry has demonstrated the versatility of pyrimidinedione and its derivatives in synthesizing novel compounds. Šafár̆ et al. (2000) explored the ring opening reaction of a related compound, leading to the formation of new heterocyclic systems, showcasing the chemical reactivity and potential applications of these compounds in synthesizing novel molecules with unique properties Šafár̆ et al., 2000.

Potential Biological Applications

While the focus is on excluding drug use, dosage, and side effects, it's pertinent to note the structural analysis and synthesis pathways of related compounds offer foundational knowledge potentially applicable in medicinal chemistry. For instance, Aly et al. (2004) reported on the biological interest of novel reaction products from thiobarbituric acid, suggesting that understanding the chemical reactions and products of similar compounds could inform future research into their biological activities and applications Aly et al., 2004.